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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzamide

CAS No.: 879-93-6

Cat. No.: B1268739

Get Quote

CAS Number: 879-93-6

This technical guide provides an in-depth overview of 4-Bromo-3-nitrobenzamide, a chemical

compound of interest to researchers, scientists, and professionals in the field of drug

development. This document outlines its chemical and physical properties, along with a

summary of its toxicological profile.

Chemical and Physical Properties
4-Bromo-3-nitrobenzamide is a substituted benzamide derivative. The presence of a bromine

atom and a nitro group on the benzene ring influences its chemical reactivity and physical

characteristics. A summary of its key properties is presented in the table below.
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Property Value Source

CAS Number 879-93-6 [1][2][3]

Molecular Formula C₇H₅BrN₂O₃ [2]

Molecular Weight 245.03 g/mol [2]

IUPAC Name 4-bromo-3-nitrobenzamide [2]

SMILES
C1=CC(=C(C=C1C(=O)N)--

INVALID-LINK--[O-])Br
[2]

Physical Description Solid (form)

Melting Point 199-206 °C [4]

Storage Temperature 2-8°C [4]

Synthesis and Experimental Protocols
While specific experimental protocols for the synthesis of 4-Bromo-3-nitrobenzamide are not

detailed in the provided search results, a logical synthetic route can be inferred from its

structure. A potential pathway could involve the nitration of 4-bromobenzamide or the amidation

of 4-bromo-3-nitrobenzoic acid.

To illustrate a potential synthetic workflow, the following diagram outlines the key steps that

could be involved in the synthesis and purification of 4-Bromo-3-nitrobenzamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemsrc.com/en/cas/879-93-6_964618.html
https://pubchem.ncbi.nlm.nih.gov/compound/958656
https://www.bldpharm.com/products/879-93-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/958656
https://pubchem.ncbi.nlm.nih.gov/compound/958656
https://pubchem.ncbi.nlm.nih.gov/compound/958656
https://pubchem.ncbi.nlm.nih.gov/compound/958656
https://www.sigmaaldrich.com/SG/en/product/aldrich/724734
https://www.sigmaaldrich.com/SG/en/product/aldrich/724734
https://www.benchchem.com/product/b1268739/docs?utm_src=pdf-body#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/product/b1268739/docs?utm_src=pdf-body#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification

Starting Material
(e.g., 4-Bromobenzoic Acid)

Nitration

HNO₃, H₂SO₄

Activation
(e.g., Thionyl Chloride)

Amidation
(e.g., Ammonia)

Crude Product

Reaction Work-up

Recrystallization

Washing

Drying

4-Bromo-3-nitrobenzamide

Final Product

Click to download full resolution via product page

Caption: A potential workflow for the synthesis and purification of 4-Bromo-3-nitrobenzamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1268739/docs?utm_src=pdf-body-img#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/product/b1268739/docs?utm_src=pdf-body#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Safety Information
Handling of 4-Bromo-3-nitrobenzamide requires adherence to standard laboratory safety

protocols. The following hazard and precautionary statements provide a summary of its

potential risks.

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell

P302+P352
IF ON SKIN: Wash with plenty of soap and

water

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Applications in Research and Drug Development
Substituted benzamides are a class of compounds with diverse biological activities, and they

are found in a number of approved pharmaceuticals. The specific biological activities and

potential applications of 4-Bromo-3-nitrobenzamide are not extensively detailed in the public

domain. However, its structure suggests potential as an intermediate in the synthesis of more
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complex molecules for drug discovery and development. The bromo and nitro functional groups

offer versatile handles for further chemical modifications.

The logical relationship for its potential use in drug discovery is outlined in the diagram below.

4-Bromo-3-nitrobenzamide
(Building Block)

Chemical Modification
(e.g., Suzuki Coupling, Reduction) Library of Derivatives High-Throughput Screening Hit Identification Lead Optimization Drug Candidate

Click to download full resolution via product page

Caption: A logical workflow for the use of 4-Bromo-3-nitrobenzamide in a drug discovery

program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1268739?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

